Cas no 176165-76-7 (2-chloro-4-nitro-N-(pyridin-2-yl)benzamide)

• Product Name: 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide
• CAS No: 176165-76-7
• MF: C₁₂H₈ClN₃O₃
• MW: 277.663221359253
• CID: 6075346
• PubChem ID: 3552048
• Update Time: 2025-05-25

2-chloro-4-nitro-N-(pyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide
• Benzamide, 2-chloro-4-nitro-N-2-pyridinyl-
• F1084-0888
• 176165-76-7
• SCHEMBL8618810
• SMR000236509
• 2-chloro-4-nitro-N-pyridin-2-ylbenzamide
• MLS000723319
• HMS2584M05
• SR-01000391966
• SR-01000391966-1
• Z60744776
• CHEMBL1487324
• Oprea1_309036
• AKOS001296228

• Inchi： 1S/C12H8ClN3O3/c13-10-7-8(16(18)19)4-5-9(10)12(17)15-11-3-1-2-6-14-11/h1-7H,(H,14,15,17)
• InChI Key： XGPUXKZIFSNHJV-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 277.0254188g/mol
• Monoisotopic Mass: 277.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Melting Point: 166-168 °C
• Boiling Point: 389.9±37.0 °C(Predicted)
• pka: 10.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide

Professional Introduction to 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide (CAS No. 176165-76-7)

2-chloro-4-nitro-N-(pyridin-2-yl)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 176165-76-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide consists of a benzamide core substituted with a chloro group at the 2-position and a nitro group at the 4-position, further functionalized with a pyridin-2-yl moiety at the amide nitrogen. This particular arrangement of substituents contributes to its unique chemical properties and biological interactions, which are being explored for various pharmacological applications.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The< strong>pyridin-2-yl group in this compound not only enhances its solubility and bioavailability but also interacts favorably with biological targets, making it an attractive scaffold for drug design. The presence of both< strong>chloro and< strong>nitro substituents further modulates its reactivity and binding affinity, enabling fine-tuning for optimal pharmacological effects.

One of the most compelling aspects of 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity against various therapeutic targets. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The< strong>CAS No. 176165-76-7-designated compound has been the focus of several preclinical studies aimed at evaluating its pharmacokinetic profile and toxicological safety. Preliminary results indicate that it exhibits favorable metabolic stability and moderate oral bioavailability, suggesting its suitability for further development into an oral therapeutic agent. Additionally, its interaction with cytochrome P450 enzymes has been thoroughly examined to assess potential drug-drug interactions.

The< strong>pyridin-2-yl moiety, in particular, has been shown to enhance binding affinity through hydrogen bonding and hydrophobic interactions with biological targets. This feature has been exploited in the design of next-generation inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. By integrating this moiety into the benzamide scaffold, researchers have been able to develop compounds with improved binding kinetics and reduced off-target effects.

In addition to its potential as an inhibitor, 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide has also been investigated for its role as a chiral auxiliary in asymmetric synthesis. The nitro group serves as a versatile handle for introducing chirality into molecules, enabling the synthesis of enantiomerically pure compounds with high pharmaceutical relevance. This aspect of the compound underscores its versatility as a building block in medicinal chemistry.

The< strong>CAS No. 176165-76-7-specific compound has also found applications in materials science, where its ability to form coordination complexes with metal ions has been explored for developing novel catalysts and sensors. These applications highlight the broad utility of this molecule beyond traditional pharmaceuticals, demonstrating its significance in interdisciplinary research.

Ongoing research continues to uncover new avenues for utilizing 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide. Advances in computational chemistry have allowed researchers to predict novel derivatives with enhanced biological activity using molecular modeling techniques. These predictions are being validated experimentally, leading to the discovery of new lead compounds with improved therapeutic profiles.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like< strong>2-chloro-4-nitro-N-(pyridin-2-yl)benzamide. By analyzing large datasets of biological activity data, these algorithms can identify structural features that correlate with desired pharmacological effects, guiding the design of next-generation inhibitors with minimal experimental screening.

In conclusion, 2-chloro-4-nitro-N-(pyridin-2-yl)benzamide (CAS No. 176165-76-7) represents a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutics targeting various diseases. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of drug design principles and improving patient care through innovative therapeutic strategies.